Cas no 1396877-59-0 (N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-4-phenyloxane-4-carboxamide)

• Product Name: N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-4-phenyloxane-4-carboxamide
• CAS No: 1396877-59-0
• MF: C₂₁H₂₁N₃O₃
• MW: 363.409744977951
• CID: 5474186
• Update Time: 2025-10-17

N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-oxo-3H-phthalazin-1-yl)methyl]-4-phenyloxane-4-carboxamide
• N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-4-phenyloxane-4-carboxamide

• Inchi： 1S/C21H21N3O3/c25-19-17-9-5-4-8-16(17)18(23-24-19)14-22-20(26)21(10-12-27-13-11-21)15-6-2-1-3-7-15/h1-9H,10-14H2,(H,22,26)(H,24,25)
• InChI Key： CZWARKUQZIYYDJ-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC=CC=C2)(C(NCC2C3=C(C=CC=C3)C(=O)NN=2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-4-phenyloxane-4-carboxamide

N-[(4-Oxo-3,4-Dihydrophthalazin-1-yl)Methyl]-4-Phenyloxane-4-Carboxamide: A Comprehensive Overview

The compound N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-4-phenyloxane-4-carboxamide (CAS No. 1396877-59-0) is a unique chemical entity that has garnered significant attention in the field of biopharmaceuticals and drug discovery. This compound belongs to a class of molecules that combine features of both phthalazinones and oxane derivatives, making it a promising candidate for various therapeutic applications.

Phthalazinones are known for their structural versatility and ability to form stable coordination complexes, which has made them valuable in pharmaceuticals. The presence of the 4-oxo-3,4-dihydrophthalazin-1-yl group in this compound introduces a unique electronic environment that can potentially interact with biological systems in a highly selective manner. Additionally, the 4-phenyloxane-4-carboxamide moiety contributes to the molecule's hydrophilicity and ability to form hydrogen bonds, which are critical for its bioavailability.

Recent studies have highlighted the potential of this compound as a drug delivery system. The oxane ring serves as a carrier for the phthalazinone moiety, enabling controlled release of active pharmaceutical ingredients. This makes it particularly useful in targeted drug delivery, where the precise localization of drugs at specific sites is essential to minimize side effects and enhance therapeutic efficacy.

Moreover, the compound's ability to act as a bioisostere has been explored extensively. Bioisosterism involves the replacement of a functional group within a molecule with another group that has similar pharmacological properties but different physical or chemical characteristics. In this case, the carboxamide group plays a pivotal role in modulating the compound's interactions with biological targets, such as enzymes and receptors.

Another area of active research is the investigation of this compound's potential as a biological sensor. The phthalazinone moiety has been shown to exhibit fluorescence properties under certain conditions, which can be exploited for in vivo imaging applications. This makes it a valuable tool in diagnostics, particularly in the early detection of diseases such as cancer.

Recent advancements in crystallography have provided insights into the molecular architecture of this compound. High-resolution X-ray crystallography studies have revealed that the molecule adopts a conformation that optimizes both steric and electronic factors, thereby enhancing its stability and solubility in physiological environments.

Furthermore, computational modeling studies have demonstrated the compound's potential as a modulator of protein-protein interactions. By leveraging advanced molecular docking techniques, researchers have identified key residues on target proteins that could be effectively targeted by this molecule, paving the way for its development as a novel therapeutic agent.

Recent collaborative efforts between academia and industry have focused on optimizing the synthetic route of this compound to improve its scalability and cost-effectiveness. The use of green chemistry principles in these optimizations has not only enhanced the sustainability of the production process but also reduced the environmental footprint associated with its manufacturing.

Moreover, preclinical studies have shown promising results regarding the compound's toxicokinetic profile. In animal models, it has demonstrated excellent oral bioavailability and minimal off-target effects, which are critical attributes for any potential drug candidate.

In summary, N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-4-phenyloxane-4-carboxamide (CAS No. 1396877-59-0) represents a significant advancement in the field of biopharmaceuticals. Its unique combination of structural features, coupled with its versatile pharmacological properties, positions it as a promising candidate for a wide range of therapeutic and diagnostic applications. Continued research and development efforts are expected to unlock its full potential in addressing unmet medical needs.